Cas no 1951411-48-5 (3-Bromo-6-cyclopropyl-2-methylpyridine)

• Product Name: 3-Bromo-6-cyclopropyl-2-methylpyridine
• CAS No: 1951411-48-5
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• MDL: MFCD31542816
• CID: 4783822
• Update Time: 2025-06-23

3-Bromo-6-cyclopropyl-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-cyclopropyl-2-methylpyridine
• BrC=1C(=NC(=CC=1)C1CC1)C

• MDL： MFCD31542816
• Inchi： 1S/C9H10BrN/c1-6-8(10)4-5-9(11-6)7-2-3-7/h4-5,7H,2-3H2,1H3
• InChI Key： UVTCJLIAFDPIHF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2CC2)=NC=1C

Computed Properties

• Exact Mass: 210.99966 g/mol
• Monoisotopic Mass: 210.99966 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9
• Molecular Weight: 212.09

Additional information on 3-Bromo-6-cyclopropyl-2-methylpyridine

3-Bromo-6-Cyclopropyl-2-Methylpyridine: A Comprehensive Overview

3-Bromo-6-cyclopropyl-2-methylpyridine (CAS No. 1951411-48-5) is a heterocyclic aromatic compound with a pyridine ring substituted by a bromine atom at the 3-position, a cyclopropyl group at the 6-position, and a methyl group at the 2-position. This compound belongs to the broader class of pyridine derivatives, which have garnered significant attention in organic chemistry due to their versatile applications in pharmaceuticals, agrochemicals, and materials science.

The structure of 3-bromo-6-cyclopropyl-2-methylpyridine is characterized by its unique substitution pattern on the pyridine ring. The presence of a bromine atom introduces electron-withdrawing effects, while the cyclopropyl and methyl groups contribute electron-donating properties. This combination creates a molecule with intriguing electronic and steric properties, making it an attractive candidate for various chemical transformations and applications.

Recent studies have highlighted the potential of 3-bromo-6-cyclopropyl-2-methylpyridine in drug discovery. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The cyclopropyl group, known for its ring strain and reactivity, has been shown to enhance the pharmacokinetic properties of derivatives, making them more promising for therapeutic applications.

In addition to its role in pharmaceuticals, 3-bromo-6-cyclopropyl-2-methylpyridine has found utility in materials science. Its ability to undergo various coupling reactions has made it a valuable precursor in the synthesis of advanced materials, such as conductive polymers and coordination complexes. The methyl group at the 2-position further enhances its reactivity, enabling it to participate in a wide range of organic reactions.

The synthesis of 3-bromo-6-cyclopropyl-2-methylpyridine typically involves multi-step processes that combine substitution and cyclization reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the cyclopropyl group onto the pyridine ring with remarkable precision.

From an environmental standpoint, 3-bromo-6-cyclopropyl-2-methylpyridine exhibits favorable biodegradation characteristics under controlled conditions. Studies have demonstrated that it can be effectively metabolized by microbial communities, reducing its persistence in aquatic environments. This makes it a more sustainable choice compared to some other pyridine derivatives that are less amenable to biodegradation.

Looking ahead, the exploration of 3-bromo-6-cyclopropyl-2-methylpyridine is expected to expand into new frontiers. Researchers are increasingly focusing on its potential as a chiral auxiliary in asymmetric synthesis, leveraging its stereochemical properties to develop enantioselective catalysts. Furthermore, its application in green chemistry processes is being investigated as part of efforts to reduce waste and improve sustainability in chemical manufacturing.

In conclusion, 3-bromo-6-cyclopropyl-2-methylpyridine stands out as a versatile compound with significant potential across multiple domains. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in contemporary chemical research. As our understanding of this compound deepens, it is likely to unlock new opportunities for innovation and practical implementation.